Cas no 1805991-50-7 (2-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 2-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1805991-50-7
• MF: C₈H₄F₄INO₂
• MW: 349.020948410034
• CID: 4839032
• Update Time: 2025-06-08

2-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H4F4INO2/c9-2-5-7(13)4(3-15)1-6(14-5)16-8(10,11)12/h1,3H,2H2
• InChI Key： DVBBZGMUDUUOAO-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C=C(N=C1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on 2-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

Introduction to 2-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1805991-50-7)

2-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1805991-50-7) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The presence of a fluoromethyl group, an iodo substituent, and a trifluoromethoxy moiety on the pyridine ring imparts distinct chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 2-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde is C₁₀H₆F₄INO, and its molecular weight is 358.05 g/mol. The compound's structure features a pyridine ring with multiple functional groups, including a fluoromethyl group at the 2-position, an iodo substituent at the 3-position, and a trifluoromethoxy group at the 6-position. The aldehyde functionality at the 4-position further enhances its reactivity and versatility in synthetic transformations.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The presence of fluorine atoms in 2-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde can significantly influence its binding affinity to target proteins and its metabolic stability. This makes it an attractive candidate for the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The iodo substituent in 2-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde provides additional reactivity and can be utilized for further derivatization or radiolabeling. Radiolabeled compounds are crucial in diagnostic imaging and can help in understanding the biodistribution and pharmacokinetics of potential drug candidates. The trifluoromethoxy group, on the other hand, contributes to the lipophilicity of the molecule, which can enhance its ability to cross biological membranes and reach target sites within cells.

The aldehyde functionality at the 4-position of the pyridine ring is particularly important for synthetic applications. It can undergo various reactions such as nucleophilic addition, condensation, and reduction, making it a versatile building block for the synthesis of complex organic molecules. For instance, it can be used in the formation of imines or hydrazones, which are key intermediates in the synthesis of heterocyclic compounds with diverse biological activities.

In terms of synthetic methods, 2-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde can be prepared through a multi-step process involving several key reactions. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. For example, starting from a simple pyridine derivative, one can introduce a fluoromethyl group via electrophilic substitution followed by iodination and trifluoromethoxylation steps. The final step typically involves the formation of the aldehyde functionality through oxidation or other suitable methods.

The physical properties of 2-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde, such as its melting point, boiling point, and solubility characteristics, are crucial for its handling and storage. It is generally stable under standard laboratory conditions but should be stored away from strong oxidizing agents and moisture to prevent degradation. The compound is soluble in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide (DMF), making it easy to handle in various synthetic protocols.

In conclusion, 2-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1805991-50-7) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure endows it with valuable chemical properties that make it an ideal intermediate for the synthesis of bioactive molecules with diverse applications. Ongoing research continues to explore new avenues for its use in drug discovery and development, highlighting its importance in modern chemical biology.